N-cyclopentyl-2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide

• IUPAC Name: N-cyclopentyl-2-[6-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-4-oxopyran-3-yl]oxyacetamide
• InChI: InChI=1S/C24H31N3O5/c1-30-20-8-6-19(7-9-20)27-12-10-26(11-13-27)15-21-14-22(28)23(16-31-21)32-17-24(29)25-18-4-2-3-5-18/h6-9,14,16,18H,2-5,10-13,15,17H2,1H3,(H,25,29)
• InChI Key: ORBWYSJPXDEUKA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)CC3=CC(=O)C(=CO3)OCC(=O)NC4CCCC4
• Molecular Formula: C24H31N3O5
• Molecular Weight: 441.5 g/mol

Description

N-cyclopentyl-2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide is a useful research compound. Its molecular formula is C24H31N3O5 and its molecular weight is 441.528. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

The primary targets of this compound are CDK4/cyclin D1 and CDK6/cyclin D1 . These are key proteins involved in cell cycle regulation, playing a crucial role in the transition from the G1 phase to the S phase.

Mode of Action

The compound interacts with its targets by inducing protein degradation. It recruits a protein called Cereblon , which is part of an E3 ubiquitin ligase complex. This leads to the ubiquitination and subsequent proteasomal degradation of CDK4 and CDK6 .

Biochemical Pathways

The degradation of CDK4 and CDK6 disrupts the normal progression of the cell cycle. These kinases, when complexed with cyclin D1, phosphorylate the retinoblastoma protein (Rb), leading to the release of E2F transcription factors that promote the expression of genes required for DNA synthesis and the S phase of the cell cycle. By degrading CDK4 and CDK6, this compound prevents the phosphorylation of Rb, thereby inhibiting cell cycle progression .

Pharmacokinetics

The compound’s potency in vitro suggests it may have favorable adme (absorption, distribution, metabolism, and excretion) properties .

Result of Action

The compound’s action results in the dose-dependent degradation of CDK4 and CDK6, with maximum degradation observed at 0.25uM in Jurkat cells . This leads to the inhibition of cell cycle progression and the induction of apoptosis in tumor cells .